Cas no 91137-53-0 (2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid
• CAS No: 91137-53-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 2102499
• PubChem ID: 15630344
• Update Time: 2025-05-21

2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid
• 2-methyl-5-phenyl-4-oxazolecarboxylic acid
• 2-methyl-5-phenyloxazole-4-carboxylic acid
• GEAPKHXZFUKEDK-UHFFFAOYSA-N
• NE23903
• 5-phenyl-2-methyl-oxazole-4-carboxylic acid
• 2-methyl-5-phenyl-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 2-methyl-5-phenyl-
• Z1675167163

• Inchi： 1S/C11H9NO3/c1-7-12-9(11(13)14)10(15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： GEAPKHXZFUKEDK-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 63.3

Additional information on 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid

Comprehensive Guide to 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid (CAS No. 91137-53-0): Properties, Applications, and Market Insights

2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid (CAS No. 91137-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative features a unique molecular structure combining a phenyl ring with an oxazole core, making it valuable for various synthetic applications. Researchers frequently search for "2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid uses" and "CAS 91137-53-0 properties," reflecting growing interest in its potential.

The compound's molecular formula is C₁₁H₉NO₃, with a molecular weight of 203.19 g/mol. Its oxazole-carboxylic acid structure contributes to notable chemical properties, including moderate water solubility and stability under standard conditions. Recent studies highlight its role as a key intermediate in developing heterocyclic compounds, particularly in medicinal chemistry where researchers explore "oxazole derivatives in drug discovery."

In pharmaceutical applications, 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid serves as a building block for potential therapeutic agents. Its structural features make it valuable for creating compounds with possible anti-inflammatory or antimicrobial properties, addressing current healthcare challenges. The rise of searches for "bioactive oxazole compounds" and "CAS 91137-53-0 synthesis" reflects this trend in drug development research.

The agrochemical industry also utilizes this compound in developing novel crop protection agents. Its phenyl-oxazole structure contributes to the creation of molecules that may interact with specific biological targets in pests. With increasing global focus on sustainable agriculture, queries like "oxazole-based agrochemicals" and "91137-53-0 applications in agriculture" have become more frequent in scientific literature searches.

From a synthetic chemistry perspective, 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid offers multiple reactive sites for modification. The carboxylic acid group allows for esterification or amide formation, while the oxazole ring can participate in various cyclization reactions. These characteristics make it valuable for researchers investigating "multi-functional heterocyclic building blocks" and "CAS 91137-53-0 reactivity."

The global market for specialty oxazole compounds like 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid has shown steady growth, driven by pharmaceutical R&D and agricultural innovation. Market analysts note increasing demand for such intermediates, particularly in regions with strong life sciences sectors. Professionals frequently search for "91137-53-0 market trends" and "oxazole derivative suppliers" to stay informed about industry developments.

Quality control of 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid typically involves HPLC analysis, with purity standards often exceeding 98% for research applications. The compound's stability profile makes it suitable for long-term storage when properly handled, addressing common concerns reflected in searches for "CAS 91137-53-0 storage conditions" and "oxazole compound stability."

Environmental and safety considerations for 91137-53-0 follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended during use. These precautions align with current laboratory safety trends and respond to queries about "2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid safety data."

Future research directions for 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid may explore its potential in materials science, particularly in developing functional polymers or organic electronic components. The compound's conjugated system and functional groups make it interesting for these emerging applications, as indicated by growing interest in "oxazole-based materials" and "heterocyclic compounds for electronics."

In conclusion, 2-Methyl-5-phenyl-1,3-oxazole-4-carboxylic acid (CAS No. 91137-53-0) represents an important heterocyclic building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to drive research interest, as evidenced by increasing searches for "oxazole carboxylic acid derivatives" and "91137-53-0 research papers." The compound's potential in addressing current challenges in healthcare and agriculture ensures its ongoing relevance in chemical research and development.